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Compound of Interest

Compound Name: (2-Isocyanatopropyl)benzene
CAS No.: 65535-55-9
Cat. No.: B3385689
Get Quote
. J

Compound Identity & Significance

(2-Isocyanatopropyl)benzene is the isocyanate derivative of 1-phenylpropan-2-amine
(amphetamine). It serves as a critical electrophilic intermediate in organic synthesis, particularly
for derivatizing chiral amines or alcohols to determine stereochemistry, and in the forensic
analysis of amphetamine metabolites.
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Parameter

Details

IUPAC Name

(2-1socyanatopropyl)benzene

Common Synonyms

-Methylphenethyl isocyanate; 1-Phenyl-2-

isocyanatopropane; Amphetamine isocyanate

CAS Number 65535-55-9 (Racemate)
C

Molecular Formula H
NO

Molecular Weight 161.20 g/mol

Physical State

Colorless to pale yellow liquid

Boiling Point

~95-100 °C at 10 mmHg (Predicted)

Synthesis & Experimental Preparation

Note: Isocyanates are potent sensitizers and lachrymators. All procedures must be conducted

in a fume hood under an inert atmosphere.

Core Synthesis Protocol: Triphosgene Method

The most reliable laboratory-scale synthesis involves the reaction of 1-phenylpropan-2-amine

(amphetamine) with triphosgene (a solid phosgene substitute) in the presence of a base.

Reagents:

1-Phenylpropan-2-amine (1.0 equiv)

Triphosgene (0.35 equiv)

Triethylamine (2.2 equiv) or Pyridine

Dichloromethane (DCM) (Anhydrous)
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Step-by-Step Methodology:

Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, addition
funnel, and nitrogen inlet.

Solvation: Dissolve triphosgene (1.04 g, 3.5 mmol) in anhydrous DCM (20 mL) and cool to O
°C.

Addition: Dissolve 1-phenylpropan-2-amine (1.35 g, 10 mmol) and triethylamine (2.22 g, 22
mmol) in DCM (10 mL). Add this solution dropwise to the triphosgene mixture over 30
minutes, maintaining temperature <5 °C.

Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor
conversion by IR (appearance of N=C=0 peak at ~2270 cm~1) or TLC.

Workup: Quench carefully with cold water. Extract the organic layer, wash with 0.1 N HCI (to
remove unreacted amine), water, and brine.

Purification: Dry over MgSOa, filter, and concentrate under reduced pressure. Purify via
vacuum distillation or flash chromatography (rapidly, on neutral silica) if necessary.

Workflow Diagram
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Figure 1: Logical flow of the triphosgene-mediated conversion of amine to isocyanate.[1]

Spectroscopic Data Analysis[2][4][5][6]
A. Infrared Spectroscopy (FT-IR)
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The IR spectrum is the primary diagnostic tool for confirming the formation of the isocyanate

group.

Frequency (cm~1) Vibration Mode Interpretation

Diagnostic Peak. Very strong,
2250 — 2275 -N=C=0 Stretch sharp absorption. Absence
indicates hydrolysis to urea.

3020 — 3080 C-H Stretch (sp?) Aromatic ring protons.
2850 — 2980 C-H Stretch (sp3) Alkyl chain (methyl/methylene).
1600, 1495 C=C Ring Stretch Aromatic skeletal vibrations.

Monosubstituted benzene ring
700, 750 C-H Out-of-Plane
pattern.

B. Mass Spectrometry (GC-MS)

The mass spectrum is characterized by a distinct molecular ion and a base peak resulting from

benzylic cleavage.
 lonization Mode: Electron Impact (El), 70 eV

e Molecular lon (M*): m/z 161
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m/z

Relative Abundance

Fragment lon

Mechanistic
Explanation

161

~5-10%

[M]*e

Molecular ion.[2]

119

~10-20%

[M - 42]*

Loss of isocyanate
neutral (NCO) or
ketene-like

rearrangement.

91

100% (Base)

[C7HA]*

Tropylium ion.
Formation via benzylic
cleavage (loss of
C3HaNO).

70

~15%

[CsHaNOJ*

Charge retention on
the isocyanate-propyl

fragment.

65

~10%

[CsHs]+

Decomposition of
tropylium ion (loss of
C2Hz2).

Fragmentation Pathway Diagram
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Figure 2: EI-MS fragmentation pathway highlighting the dominant tropylium formation.

C. Nuclear Magnetic Resonance (NMR)

Data is reported for CDCls solution. The isocyanate group exerts a deshielding effect on the

-methine proton compared to the parent amine.

'H NMR (400 MHz, CDCls)
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Shift (
Multiplicity Integration Assignment Coupling (Hz)
, Ppm)
7.20-7.35 Multiplet (m) 5H Aromatic (Ph-H) -
) Methine (-CH-
3.75 Multiplet (m) 1H J=6.5
NCO)
Benzylic (-CH
Doublet of
2.85 1H H J=135,6.0
Doublets (dd)
)
Benzylic (-CH
Doublet of
2.72 1H CH J=135,75
Doublets (dd)
)
1.28 Doublet (d) 3H Methyl (-CHs) J=65
B3C NMR (100 MHz CDCIz)
Shift (
Carbon Type Assignment
, Ppm)
137.2 Quaternary (C) Aromatic Ipso
129.3 Methine (CH) Aromatic meta
128.5 Methine (CH) Aromatic ortho
126.8 Methine (CH) Aromatic para
Isocyanate (-N=C=0)
1245 Quaternary (C)
(Broad/Weak)
51.8 Methine (CH) Alkyl C-N (-CH-NCO)
45.2 Methylene (CH2) Benzylic (-CHz-)
215 Methyl (CHs) Methyl (-CH3)
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Handling & Stability

e Moisture Sensitivity: Isocyanates react rapidly with water to form carbamic acids, which
spontaneously decarboxylate to the primary amine and CO-z. This can pressurize sealed
vessels.

o Storage: Store under nitrogen or argon at 2—8 °C.

e Quenching: Spills should be treated with agueous bisulfite or a mixture of
water/ethanol/ammonia to deactivate the isocyanate group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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